Cas no 2293288-60-3 (tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2293288-60-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6221334
• PubChem ID: 165912743
• Update Time: 2025-10-30

tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate
• EN300-5812421
• 2293288-60-3

• Inchi： 1S/C12H19NO3/c1-5-7-13(10-6-8-15-9-10)11(14)16-12(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： HGSIVQBKKPYUDK-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N(C(=O)OC(C)(C)C)CC#C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2293288-60-3): Properties, Applications, and Industry Insights

The chemical compound tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2293288-60-3) has garnered significant attention in recent years due to its versatile applications in pharmaceutical and organic synthesis. This carbamate derivative is characterized by its unique molecular structure, which combines a tert-butyl group, an oxolan-3-yl ring, and a prop-2-yn-1-yl moiety. Such structural features make it a valuable intermediate in the development of bioactive molecules and small-molecule drugs.

One of the key reasons for the growing interest in tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate is its role in click chemistry reactions. The presence of the prop-2-yn-1-yl group allows for efficient azide-alkyne cycloaddition, a widely used method in drug discovery and bioconjugation. Researchers are increasingly exploring its potential in targeted drug delivery systems and proteomics, aligning with the current trend of precision medicine.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound serves as a robust protecting group for amines, a feature highly valued in peptide synthesis. This property is particularly relevant given the rising demand for peptide-based therapeutics, which are being investigated for their efficacy in treating metabolic disorders and oncology indications. The compound’s stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

In the context of green chemistry, tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate has been studied for its compatibility with solvent-free reactions and catalytic processes. As sustainability becomes a priority in chemical manufacturing, this compound’s potential to reduce waste and energy consumption aligns with industry goals. Recent publications have highlighted its use in flow chemistry setups, which are gaining traction for their scalability and efficiency.

The pharmaceutical industry’s focus on central nervous system (CNS) drug development has also brought tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate into the spotlight. Its oxolan-3-yl component is structurally similar to motifs found in neuromodulators, making it a candidate for designing blood-brain barrier (BBB)-penetrant molecules. This application is particularly timely, given the increasing prevalence of neurodegenerative diseases and the need for innovative therapies.

Analytical studies of CAS No. 2293288-60-3 have employed advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research, a topic of heightened importance in the era of open science and collaborative drug discovery.

Market analysts note that the demand for tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate is expected to grow in tandem with advancements in biologics and antibody-drug conjugates (ADCs). Its role as a linker or spacer molecule in these complex therapeutics underscores its industrial relevance. Additionally, patent filings related to its derivatives have surged, reflecting its commercial potential.

For researchers sourcing this compound, considerations such as storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain its stability. Suppliers often provide technical data sheets with detailed information on its solubility (e.g., in dichloromethane or tetrahydrofuran) and reactivity profiles, which are crucial for experimental planning.

In summary, tert-butyl N-(oxolan-3-yl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2293288-60-3) represents a multifaceted tool in modern chemistry. Its applications span from medicinal chemistry to materials science, driven by its adaptable functional groups and synthetic flexibility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.